Cas no 898793-11-8 (2,4-Dimethyl-3'-piperidinomethyl benzophenone)

• Product Name: 2,4-Dimethyl-3'-piperidinomethyl benzophenone
• CAS No: 898793-11-8
• MF: C₂₁H₂₅NO
• MW: 307.429305791855
• MDL: MFCD03841972
• CID: 1946721
• PubChem ID: 24724746
• Update Time: 2025-10-05

2,4-Dimethyl-3'-piperidinomethyl benzophenone Chemical and Physical Properties

Names and Identifiers

• 2,4-DIMETHYL-3'-PIPERIDINOMETHYL BENZOPHENONE
• (2,4-dimethylphenyl)-[3-(1-piperidylmethyl)phenyl]methanone
• LogP
• (2,4-dimethylphenyl)-[3-(piperidin-1-ylmethyl)phenyl]methanone
• 2,4-BIS-DIFLUOROMETHOXY-BENZALDEHYDE
• 2,4-DIMETHYL-3'-PIPERIDIN-1-YLMETHYLBENZOPHENONE
• DTXSID50643143
• 2,4-dimethyl-3'-piperidinomethylbenzophenone
• (2,4-Dimethylphenyl){3-[(piperidin-1-yl)methyl]phenyl}methanone
• AKOS016020605
• 898793-11-8
• MFCD03841972
• 2,4-Dimethyl-3'-piperidinomethyl benzophenone

• MDL： MFCD03841972
• Inchi： 1S/C21H25NO/c1-16-9-10-20(17(2)13-16)21(23)19-8-6-7-18(14-19)15-22-11-4-3-5-12-22/h6-10,13-14H,3-5,11-12,15H2,1-2H3
• InChI Key： ZWRTVJCWQVGIBS-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C)=CC=1C)C1=CC=CC(=C1)CN1CCCCC1

Computed Properties

• Exact Mass: 307.19400
• Monoisotopic Mass: 307.193614421Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 4.45820

Additional information on 2,4-Dimethyl-3'-piperidinomethyl benzophenone

2,4-Dimethyl-3'-Piperidinomethyl Benzophenone: A Comprehensive Overview

2,4-Dimethyl-3'-Piperidinomethyl Benzophenone (CAS No. 898793-11-8) is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique structure and properties, has garnered attention due to its potential applications in various industries. In this article, we delve into the structural features, synthesis methods, and the latest research findings related to 2,4-Dimethyl-3'-Piperidinomethyl Benzophenone, providing a comprehensive understanding of its significance and utility.

The molecular structure of 2,4-Dimethyl-3'-Piperidinomethyl Benzophenone consists of a benzophenone backbone with methyl groups at positions 2 and 4 on one benzene ring and a piperidinomethyl group at position 3' on the other benzene ring. This arrangement imparts the compound with unique electronic and steric properties, making it suitable for various chemical reactions and applications. The presence of the piperidine moiety introduces additional functional groups that can participate in hydrogen bonding and other non-covalent interactions, further enhancing its versatility.

Recent studies have explored the synthesis of 2,4-Dimethyl-3'-Piperidinomethyl Benzophenone through various routes, including Friedel-Crafts alkylation and Suzuki coupling reactions. These methods have been optimized to improve yield and purity, making the compound more accessible for large-scale production. Researchers have also investigated the stability and reactivity of this compound under different conditions, revealing its potential as a precursor in the synthesis of advanced materials such as polymers and nanoparticles.

In terms of applications, 2,4-Dimethyl-3'-Piperidinomethyl Benzophenone has shown promise in the field of drug delivery systems. Its ability to form stable complexes with biomolecules has been leveraged in the development of targeted drug delivery agents. Additionally, this compound has been utilized as a building block in the synthesis of bioactive molecules with potential anti-cancer and anti-inflammatory properties.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of 2,4-Dimethyl-3'-Piperidinomethyl Benzophenone with greater accuracy. These studies have provided insights into its potential as a catalyst in organic reactions and its role in enhancing the efficiency of solar cells through electron transport mechanisms.

The synthesis and characterization of 2,4-Dimethyl-3'-Piperidinomethyl Benzophenone have been extensively documented in recent scientific literature. Researchers have employed techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry to confirm its structure and purity. Furthermore, studies on its thermal stability and solubility have provided valuable information for its use in high-temperature applications.

In conclusion, 2,4-Dimethyl-3'-Piperidinomethyl Benzophenone (CAS No. 898793-11-8) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and properties make it an invaluable tool in organic synthesis, materials science, and drug development. As research continues to uncover new insights into its capabilities, this compound is poised to play an increasingly important role in advancing modern chemistry.